Cas no 2228779-68-6 (1-(2,6-difluoro-3-nitrophenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(2,6-difluoro-3-nitrophenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228779-68-6
• MF: C₁₀H₈F₄N₂O₂
• MW: 264.176336288452
• CID: 6029655
• PubChem ID: 165853062
• Update Time: 2025-05-20

1-(2,6-difluoro-3-nitrophenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-nitrophenyl)-3,3-difluorocyclobutan-1-amine
• EN300-1957667
• 2228779-68-6

• Inchi： 1S/C10H8F4N2O2/c11-5-1-2-6(16(17)18)8(12)7(5)9(15)3-10(13,14)4-9/h1-2H,3-4,15H2
• InChI Key： YWKHYDXAGPLDEL-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C(=CC=C(C=2F)[N+](=O)[O-])F)(C1)N)F

Computed Properties

• Exact Mass: 264.05219015g/mol
• Monoisotopic Mass: 264.05219015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2,6-difluoro-3-nitrophenyl)-3,3-difluorocyclobutan-1-amine

1-(2,6-Difluoro-3-Nitrophenyl)-3,3-Difluorocyclobutan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2228779-68-6, commonly referred to as 1-(2,6-difluoro-3-nitrophenyl)-3,3-difluorocyclobutan-1-amine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of cyclobutane, a four-membered ring structure, which is known for its strain and reactivity. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring, along with a nitro group at the 3 position, introduces additional electronic effects that influence its chemical behavior.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material science. The nitro group on the phenyl ring is a strong electron-withdrawing group, which can significantly alter the electronic properties of the molecule. This makes it a valuable component in designing compounds with specific reactivity or bioactivity. The cyclobutane ring in this compound adds another layer of complexity, as it introduces steric hindrance and potential for unique stereochemical interactions.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The cyclobutane ring serves as a versatile platform for further functionalization, allowing chemists to introduce additional substituents or modify existing ones to achieve desired properties.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic aromatic substitution and cycloaddition reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in these reactions.

The electronic properties of 1-(2,6-difluoro-3-nitrophenyl)-3,3-difluorocyclobutan-1-amine make it an interesting candidate for applications in optoelectronics and sensor technologies. The presence of multiple electronegative groups (fluorine and nitro) creates a highly polarizable system, which can be exploited for designing materials with tailored electronic characteristics.

From a pharmacological perspective, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Studies have demonstrated its ability to modulate enzyme activity through specific interactions with active sites. This opens up possibilities for its use in developing new therapeutic agents targeting diseases such as cancer or neurodegenerative disorders.

In conclusion, 1-(2,6-difluoro-3-nitrophenyl)-3,3-difluorocyclobutan-1-amine is a multifaceted compound with diverse applications across various fields. Its unique structure and electronic properties make it a valuable tool for researchers seeking to design novel materials and drugs. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in scientific advancements.